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Abstract

Aspterric acid (C15H2204) is a sesquiterpenoid natural product first isolated from the fungus
Aspergillus terreus.[1][2][3] Initially identified as an inhibitor of pollen development in
Arabidopsis thaliana, recent research has revealed its potent herbicidal activity.[1][2][3] This
technical guide provides a comprehensive overview of Aspterric acid, including its chemical
properties, biological activity, and mechanism of action. Detailed experimental protocols for its
isolation, purification, and bioactivity assessment are presented, along with a summary of key
guantitative data. Furthermore, signaling pathways and experimental workflows are visualized
using diagrams to facilitate a deeper understanding of this promising natural product for
applications in agriculture and drug development.

Chemical Properties of Aspterric Acid

Aspterric acid is a carotane-type sesquiterpene with the molecular formula C15H2204 and a
molecular weight of 266.33 g/mol .[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15594998?utm_src=pdf-interest
https://www.benchchem.com/product/b15594998?utm_src=pdf-body
https://www.medchemexpress.com/aspterric-acid.html
https://scispace.com/pdf/aspterric-acid-and-6-hydroxymellein-inhibitors-of-pollen-2c4k5oty34.pdf
https://www.bioaustralis.com/product_pdfs/product_sheet/BIA-A3187_product_sheet.pdf
https://www.medchemexpress.com/aspterric-acid.html
https://scispace.com/pdf/aspterric-acid-and-6-hydroxymellein-inhibitors-of-pollen-2c4k5oty34.pdf
https://www.bioaustralis.com/product_pdfs/product_sheet/BIA-A3187_product_sheet.pdf
https://www.benchchem.com/product/b15594998?utm_src=pdf-body
https://www.benchchem.com/product/b15594998?utm_src=pdf-body
https://www.benchchem.com/product/b15594998?utm_src=pdf-body
https://www.medchemexpress.com/aspterric-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C15H2204 [1]
Molecular Weight 266.33 g/mol [1]

CAS Number 67309-95-9

Appearance White solid [3]
Solubility Soluble in methanol and 3]

DMSO

Biological Activity and Mechanism of Action
Herbicidal Activity

Aspterric acid has demonstrated significant herbicidal activity against a range of plant
species. It is a potent inhibitor of plant growth and development, affecting processes such as
pollen development and germination.[1][2] Studies have shown that Aspterric acid strongly
inhibits the germination and growth of several weed species, including Amaranthus tricolor,
Portulaca oleracea, Bidens pilosa, Lolium perenne, and Leptochloa chinensis.[4] In Arabidopsis
thaliana, application of Aspterric acid at a concentration of 250 umol L1 every two days
resulted in significant herbicidal effects.[5]

While the potent inhibitory effects are well-documented, specific quantitative data on the half-
maximal effective concentration (EC50) or growth reduction (GR50) for various weed species

are not widely available in the current literature.

Mechanism of Action: Inhibition of Dihydroxy-acid
Dehydratase (DHAD)

The primary mechanism of action for Aspterric acid's herbicidal activity is the inhibition of the
enzyme dihydroxy-acid dehydratase (DHAD).[6] DHAD is a key enzyme in the branched-chain
amino acid (BCAA) biosynthesis pathway, which is essential for plant growth and survival.[6]
This pathway is responsible for the production of valine, leucine, and isoleucine. By inhibiting
DHAD, Aspterric acid disrupts the synthesis of these vital amino acids, leading to plant death.
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[6] The BCAA pathway is an attractive target for herbicides as it is present in plants but not in
animals, suggesting a potential for selective toxicity.[7]

Aspterric acid acts as a sub-micromolar inhibitor of DHAD.[6] The following table summarizes
the reported inhibitory constants (IC50 and Ki) of Aspterric acid against DHAD from different

sources.
Enzyme Source IC50 (pM) Ki (M)
Fungal DHAD (Aspergillus
0.31 Not Reported
terreus)
Plant DHAD (Arabidopsis
0.50 0.30

thaliana)

Signaling and Biosynthetic Pathways
Branched-Chain Amino Acid (BCAA) Biosynthesis
Pathway and Aspterric Acid Inhibition

The following diagram illustrates the BCAA biosynthesis pathway, highlighting the point of
inhibition by Aspterric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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